molecular formula C15H18N4O2S3 B2569295 N-[5-(2-oxo-2-piperidin-1-ylethyl)sulfanyl-1,3,4-thiadiazol-2-yl]-2-thiophen-2-ylacetamide CAS No. 476466-44-1

N-[5-(2-oxo-2-piperidin-1-ylethyl)sulfanyl-1,3,4-thiadiazol-2-yl]-2-thiophen-2-ylacetamide

Cat. No. B2569295
CAS RN: 476466-44-1
M. Wt: 382.52
InChI Key: TXOXSNDSUSALLC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound “N-[5-(2-oxo-2-piperidin-1-ylethyl)sulfanyl-1,3,4-thiadiazol-2-yl]-2-thiophen-2-ylacetamide” is a complex organic molecule. It contains a thiadiazole ring, which is a heterocyclic compound with three carbon atoms, one nitrogen atom, and one sulfur atom in a five-membered ring . The molecule also contains a piperidine ring, which is a common motif in many pharmaceuticals and other active compounds .


Synthesis Analysis

The synthesis of similar compounds has been described in the literature . Starting from 4-chlorobenzoic acid, new 5-(4-chlorophenyl)-N-substituted-N-1,3,4-thiadiazole-2-sulfonamide derivatives were synthesized in six steps. The process involved esterification, hydrazination, salt formation, cyclization, and nucleophilic attack .

Scientific Research Applications

Design and Pharmacological Evaluation

A study by Shukla et al. (2012) highlighted the synthesis and pharmacological evaluation of analogs related to bis-2-(5-phenylacetamido-1,2,4-thiadiazol-2-yl)ethyl sulfide (BPTES), aiming to identify more potent glutaminase inhibitors. These analogs, including compounds structurally related to the specified chemical, demonstrated significant potency in inhibiting glutaminase activity, which plays a crucial role in cancer metabolism. This research emphasizes the therapeutic potential of these compounds in cancer treatment through targeted glutaminase inhibition (Shukla et al., 2012).

Synthesis and Characterization

Further research into the synthesis of 1,2,3-thiadiazoles by Peet and Sunder (1975) explores methods for preparing 4,5-disubstituted-1,2,3-thiadiazoles, a process relevant to the development of compounds with the specified chemical structure. These methods provide foundational knowledge for the synthesis of various thiadiazole derivatives, potentially including those with applications in medicinal chemistry (Peet & Sunder, 1975).

Antimicrobial and Anti-enzymatic Activities

Nafeesa et al. (2017) designed and synthesized N-substituted derivatives of a compound structurally similar to the one , evaluating their antibacterial and anti-enzymatic potentials. These compounds were assessed for their activity against various bacterial strains and demonstrated notable antibacterial efficacy, highlighting the potential of such derivatives in developing new antimicrobial agents (Nafeesa et al., 2017).

Sulfur-Transfer Reagent Applications

Bryce (1984) discussed the use of piperidine-1-sulphenyl chloride as a sulfur-transfer reagent in the synthesis of sulfur–nitrogen heterocycles. This research is pertinent to understanding the chemical properties and reactivity of sulfur-containing compounds, potentially aiding in the synthesis of N-[5-(2-oxo-2-piperidin-1-ylethyl)sulfanyl-1,3,4-thiadiazol-2-yl]-2-thiophen-2-ylacetamide and its derivatives (Bryce, 1984).

properties

IUPAC Name

N-[5-(2-oxo-2-piperidin-1-ylethyl)sulfanyl-1,3,4-thiadiazol-2-yl]-2-thiophen-2-ylacetamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C15H18N4O2S3/c20-12(9-11-5-4-8-22-11)16-14-17-18-15(24-14)23-10-13(21)19-6-2-1-3-7-19/h4-5,8H,1-3,6-7,9-10H2,(H,16,17,20)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

TXOXSNDSUSALLC-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CCN(CC1)C(=O)CSC2=NN=C(S2)NC(=O)CC3=CC=CS3
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C15H18N4O2S3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

382.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-[5-(2-oxo-2-piperidin-1-ylethyl)sulfanyl-1,3,4-thiadiazol-2-yl]-2-thiophen-2-ylacetamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.